Cas no 960069-59-4 (aspinotriol B)

• Product name: aspinotriol B
• CAS No: 960069-59-4
• MF: C₉H₁₆O₃
• MW: 172.22154
• CID: 2000341
• PubChem ID: 24763080

aspinotriol B Chemical and Physical Properties

Names and Identifiers

• aspinotriol B
• (-)-Aspinotriol A
• (+)-Aspinotriol B
• Aspinotriol A
• CHEBI:200052
• CHEMBL250643
• 960069-59-4
• (2S,3Z,5E,7S)-4-(hydroxymethyl)octa-3,5-diene-2,7-diol

• Inchi： InChI=1S/C9H16O3/c1-7(11)3-4-9(6-10)5-8(2)12/h3-5,7-8,10-12H,6H2,1-2H3/b4-3+,9-5-
• InChI Key： KWETYTFGFLMCQO-BEHOXYOFSA-N
• SMILES： CC(O)\C=C\C(\CO)=C\C(C)O

Computed Properties

• Exact Mass: 172.109944368Da
• Monoisotopic Mass: 172.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: -0.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols